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For researchers and scientists engaged in phytochemical analysis and drug development, the

efficient extraction of chlorophylls is a critical preliminary step. The choice of solvent can

significantly impact the yield and accuracy of chlorophyll b quantification. This guide provides

an objective comparison of acetone and ethanol, two of the most common solvents used for

this purpose, supported by experimental data and detailed protocols.

Performance Comparison: Acetone and Ethanol
The effectiveness of acetone and ethanol in extracting chlorophyll b can be influenced by

several factors, including solvent concentration, the plant or algal species being studied, and

the specific extraction protocol. While both are polar solvents capable of disrupting cell

membranes to release pigments, their efficiencies can differ.

Some studies suggest that acetone is more effective for total chlorophyll extraction. For

instance, in an investigation on mung bean seed coats, the extraction efficiency for total

chlorophyll (a+b) after 24 hours was highest with acetone, followed by ethanol.[1] Similarly, a

study on aquatic plants found that 90% acetone was a better solvent for chlorophyll extraction

than 95% ethanol.[2]
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Conversely, other research indicates that ethanol can be a superior or equally effective solvent,

particularly for chlorophyll b. It has been reported that 96% ethanol is an efficient extraction

solvent compared to 90% acetone.[3] Furthermore, some literature suggests that extraction

with 80% acetone may be incomplete for chlorophyll b, leading to its underestimation.[4] In a

study on green algae, ethanol extracts yielded higher total chlorophyll content compared to

acetone.[5]

It is also important to note that the stability of the extracted chlorophyll can vary between

solvents. One study found that chlorophyll extracted and stored in 90% acetone was more

stable over time compared to when it was in 95% ethanol.[2]

Quantitative Data Summary
The following table summarizes findings from various studies comparing the extraction

efficiency of acetone and ethanol for chlorophyll. Due to variations in experimental conditions

across studies, these results should be considered in the context of the specific methodologies

employed.
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Plant/Algal
Species

Solvent
Chlorophyll
Type

Observation Reference

Mung Bean Seed

Coats

Acetone,

Ethanol, Hot

Ethanol

Total Chlorophyll

(a+b)

Extraction

effectiveness:

Acetone >

Ethanol > Hot

Ethanol.

[1]

Aquatic Plants

(Duckweed, P.

crispus, E.

densa)

80% Acetone,

90% Acetone,

95% Ethanol

Total Chlorophyll

90% Acetone

extracted the

highest amount

of chlorophyll.

[2]

Green Algae (C.

reinhardtii)

Acetone,

Ethanol,

Methanol, Diethyl

Ether

Chlorophyll b

Chlorophyll b

content was

higher in the

acetone extract.

[5]

Green Algae (C.

vulgaris)

Acetone,

Ethanol,

Methanol, Diethyl

Ether

Chlorophyll b

Chlorophyll b

content was

higher in the

ethanol extract.

[5]

Chlorophyte

macroalgae
Ethanol Chlorophyll a+b

Ethanol is noted

as a suitable

solvent with low

toxicity.

[6]

Various Plant

Species

80% Acetone,

96% Ethanol,

Mixed Solvents

Total Chlorophyll

A 95% ethanol-

acetone mixture

showed the

highest

extraction ability.

[7]

Birch leaves,

pine needles,

sow thistle

leaves

Methanol, 95%

Ethanol, 80%

Acetone

Chlorophyll a

and b

All tested

solvents were

found to be

interchangeably

usable for

[8]
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chlorophyll

extraction.

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable results. Below are

generalized protocols for chlorophyll extraction using acetone and ethanol, based on common

laboratory practices.

Acetone Extraction Protocol
Sample Preparation: Weigh approximately 0.15 g of fresh leaf material. To facilitate

extraction, cut the material into small pieces.[4]

Homogenization: Place the sample in a chilled mortar and pestle with a small amount of

quartz sand and a few milliliters of 80% acetone. Grind the tissue until a homogenous

suspension is achieved.[4]

Centrifugation: Transfer the suspension to a centrifuge tube. Centrifuge at approximately

2500 x g for 5 minutes.[4]

Supernatant Collection: Decant the supernatant into a volumetric flask.

Re-extraction: Add 5 ml of 80% acetone to the pellet, resuspend, and centrifuge again.

Repeat this step until the pellet is colorless.[4]

Final Volume Adjustment: Bring the pooled supernatant to a final volume (e.g., 25 ml) with

80% acetone.[4]

Spectrophotometric Analysis: Measure the absorbance of the extract at the wavelengths

corresponding to the absorption maxima for chlorophyll b (around 645 nm in 100% acetone).

[9] Use 80% acetone as a blank.

Ethanol Extraction Protocol
Sample Preparation: Weigh approximately 3g of the soil sample (for soil chlorophyll) or an

appropriate amount of plant tissue and place it in a screw-cap vial.[10]
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Solvent Addition: Add 6 mL of a neutralized ethanol solution (e.g., 96% ethanol) to the vial

and shake gently.[3][10]

Incubation/Heating: Depending on the protocol, samples may be boiled in a water bath for 5

minutes or incubated at a specific temperature (e.g., 85°C for 10 minutes).[3][10] It is crucial

to loosen the caps during heating to allow for the escape of heat.[10]

Cooling and Shaking: Allow the vials to cool in the dark, then tighten the caps and shake for

a specified period (e.g., 20 minutes).[10]

Centrifugation: Centrifuge the samples at approximately 4000 rpm for 10 minutes.[10]

Supernatant Collection: Carefully pour the supernatant into a separate labeled vial for

analysis.[10]

Spectrophotometric Analysis: Measure the absorbance of the extract at the appropriate

wavelengths for chlorophyll b.

Experimental Workflow Diagram
The following diagram illustrates a general workflow for chlorophyll extraction, applicable to

both acetone and ethanol as solvents.

Sample Preparation
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Analysis
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Re-extract Pellet
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Caption: Generalized workflow for chlorophyll b extraction.
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Both acetone and ethanol are effective solvents for chlorophyll b extraction, with the optimal

choice often depending on the specific sample type and experimental goals. While some

evidence points to acetone providing a higher yield of total chlorophyll, ethanol may be

advantageous in certain contexts, particularly concerning the complete extraction of chlorophyll

b. Researchers should consider the available literature for their specific sample matrix and may

need to perform preliminary optimization experiments to determine the most suitable solvent

and protocol for their needs. Careful adherence to a standardized protocol is paramount for

obtaining accurate and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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